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Compound of Interest

Compound Name: N-Benzyl-N-ethyl-m-toluidine

Cat. No.: B090250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-Benzyl-N-
ethyl-m-toluidine (CAS No. 119-94-8), a tertiary aromatic amine utilized in various chemical

syntheses, including as an intermediate for dyes.[1] Given its toxicological profile, a thorough

understanding of its properties and associated hazards is imperative for safe handling in a

laboratory and industrial setting.

Chemical and Physical Properties
N-Benzyl-N-ethyl-m-toluidine is typically a yellow to light brown liquid.[2][3] It is characterized

by its insolubility in water and solubility in organic solvents.[1][2] The following table

summarizes its key physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b090250?utm_src=pdf-interest
https://www.benchchem.com/product/b090250?utm_src=pdf-body
https://www.benchchem.com/product/b090250?utm_src=pdf-body
https://www.pschemicals.com/index.php?p=product&CAS_nr=119-94-8&id=123497
https://www.benchchem.com/product/b090250?utm_src=pdf-body
https://www.nbinno.com/article/dye-intermediates/properties-and-synthesis-of-n-benzyl-n-ethyl-m-toluidine-gr
http://www.labnovo.com/cas/119948
https://www.pschemicals.com/index.php?p=product&CAS_nr=119-94-8&id=123497
https://www.nbinno.com/article/dye-intermediates/properties-and-synthesis-of-n-benzyl-n-ethyl-m-toluidine-gr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₆H₁₉N [2][4]

Molecular Weight 225.33 g/mol [2][4]

Appearance Yellow to light brown liquid [2]

Boiling Point 161-162 °C [5][6]

Density 0.770 g/mL at 25 °C [5][6]

Flash Point 77.2 °C [6][7]

Refractive Index n20/D 1.5870 [5]

Toxicological Information and Hazard Identification
N-Benzyl-N-ethyl-m-toluidine is classified as toxic if swallowed, in contact with skin, or if

inhaled.[4][6][8] The primary routes of exposure for personnel are through skin contact and

inhalation.[6]

GHS Hazard Classification:[4][8]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Due to its toxicity, stringent safety protocols must be implemented to minimize exposure.

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for this compound are not detailed in the provided safety

sheets, the following best practices are derived from its known hazards.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving N-Benzyl-N-ethyl-m-
toluidine to determine the appropriate level of PPE. The following diagram outlines a general

workflow for PPE selection.
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Start: Procedure involving
N-Benzyl-N-ethyl-m-toluidine

Risk Assessment:
Evaluate potential for splash, aerosolization, or vapor release.

Minimum PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Potential for Splash?

Add Chemical Splash Goggles
and/or Face Shield

Yes

Potential for Aerosolization or
High Vapor Concentration?

No

Work in a certified chemical fume hood.
Consider respirator use based on exposure assessment.

Yes

End: Proceed with Experiment

No

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure. The following flowchart

details the recommended emergency response.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water for at least 15 minutes.

Seek immediate medical attention.

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-Aid Response to N-Benzyl-N-ethyl-m-toluidine Exposure.

Spill and Disposal Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[8] Absorb the spill

with an inert material such as sand or vermiculite and place it in a suitable, closed container for

disposal.[8][9] Do not allow the chemical to enter drains.[8] Waste disposal must be conducted

in accordance with local, state, and federal regulations.[6][9]

Storage and Stability
N-Benzyl-N-ethyl-m-toluidine should be stored in a cool, dry, and well-ventilated area away

from incompatible substances such as strong oxidizing agents.[2][9] Containers should be kept

tightly closed.[2][9] The material is sensitive to air and light and may darken upon storage.[1]

Fire and Explosion Hazard Data
This compound is a combustible liquid.[6][10] In case of a fire, use dry chemical, carbon

dioxide, water spray, or alcohol-resistant foam as extinguishing media.[6][8] Fire may produce
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irritating, corrosive, and/or toxic gases, including nitrogen oxides and carbon monoxide.[10][11]

Vapors may form explosive mixtures with air upon intense heating.[11]

The following decision tree outlines the appropriate response in a fire situation.

Fire Involving
N-Benzyl-N-ethyl-m-toluidine

Assess Scale of Fire

Small Fire

Small

Large Fire

Large

Use appropriate extinguishing media:
- Dry chemical

- CO2
- Water spray

- Alcohol-resistant foam

Evacuate area.
Fight fire from a safe distance

and a protected location.

Wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Click to download full resolution via product page

Caption: Fire Response Decision Tree.

In conclusion, while N-Benzyl-N-ethyl-m-toluidine is a valuable chemical intermediate, its

handling requires strict adherence to safety protocols due to its significant toxicity. Researchers

and laboratory personnel must be fully aware of the hazards and take all necessary

precautions to prevent exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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